4-methoxy-N-[3-(4-methoxyphenyl)propyl]benzamide

• IUPAC Name: 4-methoxy-N-[3-(4-methoxyphenyl)propyl]benzamide
• InChI: InChI=1S/C18H21NO3/c1-21-16-9-5-14(6-10-16)4-3-13-19-18(20)15-7-11-17(22-2)12-8-15/h5-12H,3-4,13H2,1-2H3,(H,19,20)
• InChI Key: WQKJVZBNLVVDJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCCNC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

4-methoxy-N-[3-(4-methoxyphenyl)propyl]benzamide, also known as GW501516, is a synthetic drug that has been extensively studied for its potential use in various fields, including scientific research. It belongs to the class of compounds known as selective androgen receptor modulators (SARMs) and is known for its ability to activate the peroxisome proliferator-activated receptor delta (PPARδ) pathway. In

Mechanism of Action

The mechanism of action of 4-methoxy-N-[3-(4-methoxyphenyl)propyl]benzamide involves its activation of the PPARδ pathway. This leads to the upregulation of various genes involved in lipid metabolism, energy expenditure, and mitochondrial biogenesis. It also leads to the downregulation of genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects
4-methoxy-N-[3-(4-methoxyphenyl)propyl]benzamide has various biochemical and physiological effects on the body. It has been shown to increase endurance by enhancing fatty acid oxidation and glucose uptake in skeletal muscle. It also reduces inflammation by inhibiting the expression of pro-inflammatory cytokines and chemokines. Additionally, it improves lipid metabolism by increasing the expression of genes involved in lipid oxidation and reducing the expression of genes involved in lipid synthesis.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-N-[3-(4-methoxyphenyl)propyl]benzamide in lab experiments is its ability to activate the PPARδ pathway, which can lead to various physiological effects. However, one limitation is that it can be difficult to obtain and may be expensive. Additionally, its effects may vary depending on the dosage and duration of treatment.

Future Directions

There are many potential future directions for the study of 4-methoxy-N-[3-(4-methoxyphenyl)propyl]benzamide. One direction is to further explore its potential use in treating various diseases, including diabetes, obesity, and cardiovascular disease. Another direction is to investigate its effects on muscle regeneration and repair. Additionally, its potential use in enhancing athletic performance could also be explored.

Scientific Research Applications

4-methoxy-N-[3-(4-methoxyphenyl)propyl]benzamide has been extensively studied for its potential use in scientific research. It has been shown to have various effects on the body, including increasing endurance, reducing inflammation, and improving lipid metabolism. It has also been studied for its potential use in treating various diseases, including diabetes, obesity, and cardiovascular disease.